Methyl 5-amino-6-bromonicotinate

• IUPAC Name: methyl 5-amino-6-bromopyridine-3-carboxylate
• InChI: InChI=1S/C7H7BrN2O2/c1-12-7(11)4-2-5(9)6(8)10-3-4/h2-3H,9H2,1H3
• InChI Key: IKKSIKVBKBKPBF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(N=C1)Br)N
• Molecular Formula: C7H7BrN2O2
• Molecular Weight: 231.05 g/mol

Description

“Methyl 5-amino-6-bromonicotinate” is a chemical compound with the molecular formula C7H7BrN2O2. It is characterized by the presence of an amino group, a bromine atom, and a methyl ester group in its structure. It is a potential hypolipidemic agent and a nicotinic acid analog. It is also a substrate used in a microwave-assisted, palladium-catalyzed arylation of acetone as its TMS enol ether.

Molecular Structure Analysis

The molecular structure of “this compound” is defined by its molecular formula, C7H7BrN2O2. The average mass of the molecule is 231.047 Da and the monoisotopic mass is 229.969086 Da.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. It has a boiling point of 378.0±37.0 C at 760 mmHg. The compound is slightly soluble in water.

Scientific Research Applications

Synthesis and Reactivity

• The electrochemical carboxylation of 2-amino-5-bromopyridine with CO2 in an ionic liquid demonstrates a method for synthesizing 6-aminonicotinic acid, showing the interest in synthesizing related compounds for various applications, potentially including pharmaceuticals and materials science (Feng et al., 2010).

Biological Activity and Applications

• Research on substituted methyl pyridinecarboxylates, including those with bromine substituents, outlines their synthesis and potential for various applications, indicating a broad interest in such compounds for chemical and possibly pharmaceutical applications (Deady et al., 1971).

Molecular Properties and Spectroscopy

• A study on Methyl 2-amino 5-bromobenzoate focused on its molecular properties using DFT methods, exploring vibrational spectroscopy, molecular hyperpolarizability, and potential non-linear optical (NLO) applications, indicating the interest in detailed molecular understanding and potential optoelectronic applications (Saxena et al., 2015).

Halogen Bonding and Supramolecular Chemistry

• N,N′-Dibromohydantoins, similar in functionality to brominated nicotinates, have been used as halogen bond donors in crystalline adducts with pyridines, demonstrating the potential of brominated compounds in supramolecular chemistry and material science applications (Nicolas et al., 2016).

Safety and Hazards

“Methyl 5-amino-6-bromonicotinate” is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include washing face, hands, and any exposed skin thoroughly after handling, avoiding ingestion and inhalation, and using only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

It is suggested that similar compounds may interact with enzymes or receptors involved in lipid metabolism .

Mode of Action

As a nicotinic acid analog, it may interact with its targets in a similar manner to nicotinic acid, which is known to bind to and activate certain receptors, leading to changes in cellular activity .

Biochemical Pathways

This is based on its potential role as a hypolipidemic agent .

Result of Action

As a potential hypolipidemic agent, it may help to reduce lipid levels in the body, potentially leading to beneficial effects on cardiovascular health .